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For researchers, scientists, and professionals in drug development, the effective control of the
codling moth (Cydia pomonella) is a critical aspect of agricultural productivity and food security.
Mating disruption using synthetic pheromones has emerged as a key strategy, and high-load
"meso"” dispensers represent a significant evolution in this technology. This guide provides an
objective comparison of the performance of various high-load "meso” Codlemone dispensers,
supported by experimental data, detailed protocols, and visualizations of key biological and
experimental processes.

High-load "meso” dispensers are designed to release a larger amount of the codling moth sex
pheromone, codlemone, than traditional dispensers. This allows for a lower density of
dispensers per hectare, reducing labor costs associated with deployment while aiming for
season-long efficacy.[1][2] The primary mechanisms of mating disruption are competitive
attraction, where males are drawn to the synthetic pheromone sources instead of females, and
non-competitive mechanisms like sensory overload and camouflage of the female's pheromone
plume.[1][3]

Comparative Performance of Meso Dispensers

The effectiveness of meso dispensers is typically evaluated based on several key metrics:
reduction in male moth capture in pheromone traps, prevention of fruit damage, and the
longevity and release rate of the dispenser. The inclusion of pear ester, a kairomone that
attracts both male and female codling moths, in some meso dispenser formulations has also
been a subject of study.[4][5]
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Quantitative Data Summary

The following tables summarize quantitative data from various field trials comparing different
types of meso dispensers and other codling moth control methods.

Table 1: Comparison of Codlemone Meso Dispensers on Male Moth Capture

. . Moth Capture
. Dispenser Density .
Dispenser Type Reduction (%) vs. Study Reference
(per ha)
Control

Codlemone Meso (Ph

50 88% Knight et al. (2016)[4]
meso)
Codlemone + Pear
Ester Meso (Ph + PE 50 96% Knight et al. (2016)[4]
meso)
Codlemone + Pear
Ester Meso (Ph + PE 25 94% Knight et al. (2016)[4]
meso)
CM Meso (750 mg Significantly lower )

80 Knight (2012)[2][6]
codlemone) than control

CM Meso Combo o
Significantly lower

(codlemone + pear 80 Knight (2012)[2][6]
than control
ester)

) 92-100% trap
Suterra Meso Emitter 12/acre (~30/ha) ) Welter et al.[7]
suppression

Table 2: Comparison of Codlemone Meso Dispensers on Fruit Injury
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. Dispenser Fruit Injury
Dispenser . ] Study
Density (per Reduction vs. Notes
Type Reference
ha) Control
Codlemone 50 Significantly Knight et al.
Meso (Ph meso) lower (2016)[4]
Codlemone + Significantly )
Knight et al.
Pear Ester Meso 50 lower than Ph -
(2016)[4]
(Ph + PE meso) meso
o Higher female ]
CM Meso (750 Significantly o Knight (2012)[2]
80 ) ] virginity also
mg codlemone) lower in 1st flight [6]
observed

Suterra Meso

Less damage

than

Emitter with 12/acre (~30/ha) conventional (not - Welter et al.[7]
insecticide statistically
significant)
Efficacy lower in N
54.2% to 95.8% ) ) Unspecified
Isomate CTT 500 ] high population
efficacy Study[8]

orchards

Table 3: Codlemone Release Rate from Different Dispenser Types
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. Remaining
. Initial Release Rate
Dispenser Codlemone Study
Codlemone after 140 days
Type after 140 days Reference
Load (mg) (nglhr)
(mg)
Isomate-CTT ~186 7.23 93 Murray (2009)[9]
Isomate-C plus 147 2.51 6.53 Murray (2009)[9]

Not specified,
Checkmate 293 second lowest 24.85 Murray (2009)[9]
release rate

) -~ Lowest release
Cidetrak Not specified . 12.37 Murray (2009)[9]
rate

Experimental Protocols

The following provides a generalized methodology for conducting field trials to evaluate the
effectiveness of high-load "meso" Codlemone dispensers.

1. Experimental Design:

e Plot Establishment: Select orchard blocks of a minimum of 10 acres for each treatment to
minimize edge effects.[1][10] A randomized complete block design is often used with multiple
replicates (typically 3-5) for each treatment.

o Treatments: Include different types of meso dispensers, standard dispensers as a positive
control, and an untreated control block.

» Dispenser Deployment: Hand-apply dispensers at the manufacturer's recommended rate
and height within the tree canopy, typically in the upper third.[11] For meso dispensers, this
is a lower density (e.g., 30-80 per hectare) compared to standard dispensers (e.g., 200-400
per hectare).[1][12]

2. Data Collection:
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» Moth Population Monitoring: Deploy pheromone traps (e.g., large plastic delta traps) within
each plot.[7] Use high-load lures (e.g., 10X) or combo lures (e.g., CM-DA Combo) in mating
disruption plots as standard lures can be overwhelmed.[7] Monitor and record the number of
male (and female, if using combo lures) moths captured weekly.

o Fruit Damage Assessment: At regular intervals and at harvest, randomly sample a large
number of fruits (e.g., 200-500 per plot) and inspect for codling moth larval damage.[12]

o Dispenser Release Rate Analysis: Collect a subset of dispensers from the field at different
time points (e.g., 0, 90, 120, 140 days).[9] Analyze the remaining codlemone content and
determine the release rate using gas chromatography-mass spectrometry (GC/MS).[9][13]

3. Data Analysis:

o Use appropriate statistical methods (e.g., ANOVA, Tukey's HSD test) to compare moth
capture data and fruit damage levels among the different treatments.

Visualizing Key Processes

The following diagrams, generated using Graphviz, illustrate the mechanisms of mating
disruption and a typical experimental workflow.
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Mechanisms of Codling Moth Mating Disruption.
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Experimental Workflow for Dispenser Efficacy Trials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1669284?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

